Cas no 171179-02-5 (Pyrido[3,4-d]pyrimidin-4-amine, N-(3-bromophenyl)-)

• Product Name: Pyrido[3,4-d]pyrimidin-4-amine, N-(3-bromophenyl)-
• CAS No: 171179-02-5
• MF: C₁₃H₉BrN₄
• MW: 301.141360998154
• CID: 1354215
• PubChem ID: 5328257
• Update Time: 2025-04-20

Pyrido[3,4-d]pyrimidin-4-amine, N-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidin-4-amine, N-(3-bromophenyl)-
• BDBM3599
• 171179-02-5
• BWXVBEQVOBGQHC-UHFFFAOYSA-
• 4-(3-bromoanilino)pyrido[3,4-d]pyrimidine
• Pyrido[3,4-d]pyrimidine 7a
• 4-[(3-Bromophenyl)-amino]pyrido[3,4-d]pyrimidine
• InChI=1/C13H9BrN4/c14-9-2-1-3-10(6-9)18-13-11-4-5-15-7-12(11)16-8-17-13/h1-8H,(H,16,17,18)
• CHEMBL51265
• SCHEMBL6833182
• BWXVBEQVOBGQHC-UHFFFAOYSA-N
• pyrido[3,4-d]pyrimidin-4-amine,n-(3-bromophenyl)-
• N-(3-bromophenyl)pyrido[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C13H9BrN4/c14-9-2-1-3-10(6-9)18-13-11-4-5-15-7-12(11)16-8-17-13/h1-8H,(H,16,17,18)
• InChI Key： BWXVBEQVOBGQHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1C2C=CN=CC=2N=CN=1

Computed Properties

• Exact Mass: 300.00117
• Monoisotopic Mass: 300.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.7